N'-({1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}sulfonyl)-6-(trifluoromethyl)pyridine-3-carbohydrazide

• IUPAC Name: N'-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrol-2-yl]sulfonyl-6-(trifluoromethyl)pyridine-3-carbohydrazide
• InChI: InChI=1S/C17H10ClF6N5O3S/c18-11-6-10(16(19,20)21)8-26-14(11)29-5-1-2-13(29)33(31,32)28-27-15(30)9-3-4-12(25-7-9)17(22,23)24/h1-8,28H,(H,27,30)
• InChI Key: CQGLRJXSRUVSAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=C1)S(=O)(=O)NNC(=O)C2=CN=C(C=C2)C(F)(F)F)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C17H10ClF6N5O3S
• DSSTOX Substance ID: DTXSID101103022
• Molecular Weight: 513.8 g/mol
• CAS RN: 1092346-07-0

Description

The compound "N'-({1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}sulfonyl)-6-(trifluoromethyl)pyridine-3-carbohydrazide" is a complex molecule that likely exhibits a range of biological activities due to its structural features. The presence of pyridine and pyrrol rings, as well as sulfonyl and carbohydrazide groups, suggests potential for interaction with various biological targets. The trifluoromethyl groups could enhance the molecule's lipophilicity, potentially affecting its bioavailability and reactivity.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions, starting with the formation of intermediates such as N-amino salts or N-sulfonated carbamimidothioates, followed by further functionalization and reduction steps. For example, the synthesis of N-substituted pyridine derivatives often includes reactions with sulfonyl chlorides, aminating agents, and subsequent reductions . These methods could be adapted to synthesize the compound , with specific reagents and conditions tailored to introduce the appropriate substituents.

Molecular Structure Analysis

The molecular structure of related pyridine and pyrrol derivatives has been characterized using spectroscopic and crystallographic techniques. For instance, the dihedral angle between pyridine rings and the coordination of ligands through nitrogen and sulfur atoms are common structural features observed . These analyses provide insights into the geometry and electronic distribution within the molecule, which are crucial for understanding its reactivity and interaction with biological targets.

Chemical Reactions Analysis

Compounds with pyridine and sulfonyl groups participate in various chemical reactions, including sulfonation and coordination with metal ions. Pyridine-derived triflating reagents, for example, are used for sulfonation reactions . Additionally, pyridine carbohydrazides can form complexes with transition metals, which can be characterized by their magnetic and spectral properties . These reactions are important for modifying the compound's properties or for creating metal-based drug complexes.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. The presence of electronegative fluorine atoms and the potential for hydrogen bonding can affect the compound's solubility, stability, and reactivity. The lipophilicity conferred by the trifluoromethyl groups could also impact its pharmacokinetic properties. Spectroscopic characterization, such as IR and NMR, along with thermal analysis, would provide detailed information about the compound's properties .

Scientific Research Applications

Anticancer Properties

N'-({1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}sulfonyl)-6-(trifluoromethyl)pyridine-3-carbohydrazide has shown potential in anticancer research. A study by Hafez and El-Gazzar (2020) synthesized various pyridine derivatives, including this compound, which demonstrated significant in vitro antitumor activity against liver cancer (HepG2), human colon cancer (HT-29), and human breast adenocarcinoma cell lines (MCF-7) (Hafez & El-Gazzar, 2020).

Antifungal and Insecticidal Activity

Xu et al. (2017) reported that novel sulfone derivatives containing this compound displayed good antifungal activities and insecticidal activity. The study highlighted the inhibition rates against Rhizotonia erealis and Helminthosporium maydis, as well as mortality rates against Plutella xylostella and Helicoverpa armigera (Xu et al., 2017).

Antibacterial Activity

Kostenko et al. (2015) synthesized hydrazides of 3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxylic acid, closely related to the mentioned compound, which demonstrated antibacterial properties (Kostenko et al., 2015).

Antioxidant Activity

R. Zaki and colleagues (2017) synthesized and evaluated a series of pyrrolyl selenolopyridine compounds, which includes derivatives similar to this compound, for their antioxidant activity. Some of these compounds showed remarkable antioxidant activity compared to ascorbic acid (Zaki et al., 2017).

Potential CNS Active Agent

Thomas et al. (2016) investigated the synthesis and pharmacological activity of various pyridine-4-carbohydrazides, related to the compound of interest, which were found to exhibit antidepressant and nootropic activities. This suggests the potential of these compounds as CNS active agents (Thomas et al., 2016).

Mechanism of Action

If the compound is a drug or a biologically active compound, the mechanism of action refers to how the compound interacts with biological systems and produces its effects.

Safety and Hazards

This includes information on the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.